Cas no 66630-70-4 (2-Phenyl-1H-benzoimidazole-5-carboxylic Acid)

• Product Name: 2-Phenyl-1H-benzoimidazole-5-carboxylic Acid
• CAS No: 66630-70-4
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD06245479
• CID: 502689
• PubChem ID: 617230
• Update Time: 2025-06-07

2-Phenyl-1H-benzoimidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylicacid, 2-phenyl-
• 2-PHENYL-3H-BENZIMIDAZOLE-5-CARBOXYLIC ACID
• 2-Phenyl-1(3)H-benzimidazol-5-carbonsaeure
• 2-phenyl-1(3)H-benzimidazole-5-carboxylic acid
• 2-phenyl-1H-1,3-benzimidazole-5-carboxylic acid
• 2-phenyl-1H-benzimidazole-5-carbohydrazide
• 2-phenyl-1H-benzimidazole-5-carboxylic acid
• 2-Phenyl-5-benzimidazol-carboxylsaeure
• 2-Phenyl-benzimidazol-5-carbonsaeure
• 2-Phenylbenzimidazole-5-carboxylic acid
• A914085
• 2-Phenyl-1H-benzimidazole-5-carboxylic acid #
• SR-01000389462
• PS-3086
• AKOS001585038
• 1H-Benzimidazole-5-carboxylic acid, 2-phenyl-
• SCHEMBL3178116
• SCHEMBL8611783
• 2-phenyl-1H-benzo[d]imidazole-6-carboxylicacid
• 2-PHENYL-3H-BENZOIMIDAZOLE-5-CARBOXYLICACID
• EN300-1720086
• Oprea1_573963
• 2-Phenyl-3H-benzoimidazole-5-carboxylic acid
• MFCD06245479
• Oprea1_185426
• 2-Phenyl-1H-benzimidazole-6-carboxylic acid
• SR-01000389462-1
• SDDSSZSKEQLSGW-UHFFFAOYSA-N
• 1H-Benzimidazole-6-carboxylicacid,2-phenyl-
• 2-Phenyl-1H-benzoimidazole-5-carboxylic acid
• CBDivE_012208
• 66630-70-4
• CCG-103187
• 2-phenyl-1H-benzo[d]imidazole-6-carboxylic acid
• Z637700854
• DTXSID70347015
• AKOS005257247
• 2-phenyl-1H-1,3-benzodiazole-6-carboxylic acid
• 2-Phenyl-1H-benzoimidazole-5-carboxylic Acid

• MDL： MFCD06245479
• Inchi： 1S/C14H10N2O2/c17-14(18)10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H,(H,15,16)(H,17,18)
• InChI Key： SDDSSZSKEQLSGW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1C=CC=CC=1)=N2)=O

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 527.6°C at 760 mmHg
• Flash Point: 272.9°C
• Refractive Index: 1.717
• PSA: 65.98000
• LogP: 2.92810